Cas no 116374-66-4 (1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-)

1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl- structure
116374-66-4 structure
Product Name:1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-
CAS No:116374-66-4
MF:C18H19FN4O2
MW:342.367467164993
CID:205084
PubChem ID:146589
Update Time:2025-04-19

1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-
    • 1,3-propanediamine, N~3~-(4-fluoro-1-nitro-9-acridinyl)-N~1~,N~1~-dimethyl-
    • N'-(4-Fluoro-1-nitroacridin-9-yl)-N,N-dimethylpropane-1,3-diamine
    • 1,3-Propanediamine, N,N-dimethyl-N'-(4-fluoro-1-nitro-9-acridinyl)-
    • 1,3-PROPANEDIAMINE, N3-(4-FLUORO-1-NITRO-9-ACRIDINYL)-N1,N1-DIMETHYL-
    • CCRIS 3389
    • 1,3-Propanediamine, N'-(4-fluoro-1-nitro-9-acridinyl)-N,N-dimethyl-
    • CHEMBL103310
    • N'-(4-Fluoro-1-nitro-9-acridinyl)-N,N-dimethyl-1,3-propanediamine
    • N,N-Dimethyl-N'-(4-fluoro-1-nitro-9-acridinyl)-1,3-propanediamine
    • NZP3REA98A
    • N3-(4-Fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-1,3-propanediamine
    • UNII-NZP3REA98A
    • DTXSID00903562
    • 116374-66-4
    • BRN 4208914
    • Q27893347
    • Inchi: 1S/C18H19FN4O2/c1-22(2)11-5-10-20-17-12-6-3-4-7-14(12)21-18-13(19)8-9-15(16(17)18)23(24)25/h3-4,6-9H,5,10-11H2,1-2H3,(H,20,21)
    • InChI Key: KJZXYAAANXOWCW-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C2C1=NC1C=CC=CC=1C=2NCCCN(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 342.14937
  • Monoisotopic Mass: 342.149
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 74Ų

Experimental Properties

  • Density: 1.318
  • Boiling Point: 526.6°Cat760mmHg
  • Flash Point: 272.3°C
  • Refractive Index: 1.682
  • PSA: 71.3
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